Cas no 865161-92-8 (N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)
N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
- SR-01000011897
- (Z)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
- N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
- SR-01000011897-1
- 865161-92-8
- N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
- AKOS024605959
- F1359-1670
-
- Inchi: 1S/C16H20N2O3S/c1-3-21-12-6-7-13-14(10-12)22-16(18(13)8-9-20-2)17-15(19)11-4-5-11/h6-7,10-11H,3-5,8-9H2,1-2H3/b17-16-
- InChI Key: GGBQOVRCXCZMNB-MSUUIHNZSA-N
- SMILES: S1C2C=C(C=CC=2N(CCOC)/C/1=N/C(C1CC1)=O)OCC
Computed Properties
- Exact Mass: 320.11946368g/mol
- Monoisotopic Mass: 320.11946368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 76.4Ų
N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1359-1670-2μmol |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-5μmol |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-10μmol |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-20μmol |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-1mg |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-2mg |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-3mg |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-4mg |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-5mg |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-1670-10mg |
N-[(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide |
865161-92-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
Comprehensive Analysis of N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS No. 865161-92-8)
The compound N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS No. 865161-92-8) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex name reflects its intricate chemical architecture, featuring a benzothiazole core fused with a cyclopropane carboxamide moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.
One of the key features of this compound is its Z-configuration (denoted by 2Z in the name), which plays a critical role in its biological activity and binding affinity. Researchers have explored its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammation and oxidative stress. The presence of ethoxy and methoxyethyl substituents further enhances its solubility and bioavailability, making it a versatile scaffold for further derivatization.
In recent years, the demand for novel heterocyclic compounds like N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide has surged due to their applications in precision medicine and sustainable agriculture. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings as a potential hit for targeting protein-protein interactions. Its benzothiazole core is particularly noteworthy, as this motif is prevalent in FDA-approved drugs for conditions ranging from cancer to neurodegenerative diseases.
From a synthetic chemistry perspective, the preparation of CAS No. 865161-92-8 involves multi-step organic transformations, including cyclocondensation and Wittig-type reactions. The compound’s stability under physiological conditions has also been a topic of investigation, with studies suggesting that its cyclopropane ring confers resistance to metabolic degradation. This property is highly desirable for developing long-acting therapeutics.
Environmental and regulatory considerations are also paramount when discussing N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide. As the chemical industry shifts toward green chemistry principles, researchers are exploring eco-friendly synthesis routes for this compound. Its low toxicity profile, as evidenced by preliminary assays, aligns with the growing demand for sustainable chemicals in consumer and industrial applications.
In summary, CAS No. 865161-92-8 represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of next-generation therapeutics and advanced materials. As scientific inquiry continues to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.
865161-92-8 (N-(2Z)-6-ethoxy-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)